Cas no 713117-92-1 (6-methyl-N-{1-(3-methylphenyl)methyl-1H-1,2,4-triazol-3-yl}-2-(pyridin-3-yl)quinoline-4-carboxamide)

• Product Name: 6-methyl-N-{1-(3-methylphenyl)methyl-1H-1,2,4-triazol-3-yl}-2-(pyridin-3-yl)quinoline-4-carboxamide
• CAS No: 713117-92-1
• MF: C₂₆H₂₂N₆O
• MW: 434.49248456955
• CID: 6157874
• PubChem ID: 2965487
• Update Time: 2025-07-14

6-methyl-N-{1-(3-methylphenyl)methyl-1H-1,2,4-triazol-3-yl}-2-(pyridin-3-yl)quinoline-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-methyl-N-{1-(3-methylphenyl)methyl-1H-1,2,4-triazol-3-yl}-2-(pyridin-3-yl)quinoline-4-carboxamide
• 6-methyl-N-{1-[(3-methylphenyl)methyl]-1H-1,2,4-triazol-3-yl}-2-(pyridin-3-yl)quinoline-4-carboxamide
• EN300-28333986
• 6-Methyl-N-(1-(3-methylbenzyl)-1H-1,2,4-triazol-3-yl)-2-(pyridin-3-yl)quinoline-4-carboxamide
• AKOS003345711
• 713117-92-1

• Inchi： 1S/C26H22N6O/c1-17-5-3-6-19(11-17)15-32-16-28-26(31-32)30-25(33)22-13-24(20-7-4-10-27-14-20)29-23-9-8-18(2)12-21(22)23/h3-14,16H,15H2,1-2H3,(H,30,31,33)
• InChI Key： WAQDFYMIJZXZOA-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C2C=NC=CC=2)N=C2C=CC(C)=CC=12)NC1N=CN(CC2C=CC=C(C)C=2)N=1

Computed Properties

• Exact Mass: 434.18550935g/mol
• Monoisotopic Mass: 434.18550935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 85.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides

Additional information on 6-methyl-N-{1-(3-methylphenyl)methyl-1H-1,2,4-triazol-3-yl}-2-(pyridin-3-yl)quinoline-4-carboxamide

6-Methyl-N-{1-(3-methylphenyl)methyl-1H-1,2,4-triazol-3-yl}-2-(pyridin-3-yl)quinoline-4-carboxamide: A Comprehensive Overview

The compound with CAS No. 713117-92-1, known as 6-methyl-N-{1-(3-methylphenyl)methyl-1H-1,2,4-triazol-3-yl}-2-(pyridin-3-yl)quinoline-4-carboxamide, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule combines a quinoline core with a pyridine substituent and a triazole group, making it a versatile platform for further chemical modifications and functionalization.

Recent studies have highlighted the importance of quinoline derivatives in drug discovery, particularly in the development of anti-inflammatory, antiviral, and anticancer agents. The presence of the pyridin-3-yl group in this compound adds electronic diversity to the molecule, enhancing its ability to interact with biological targets. Additionally, the triazole moiety is known for its stability and ability to form hydrogen bonds, which are critical for bioavailability and target binding.

One of the most notable aspects of this compound is its 6-methyl substitution on the quinoline ring. This substitution not only increases the lipophilicity of the molecule but also provides steric hindrance, which can be advantageous in designing drugs with improved pharmacokinetic profiles. Recent research has demonstrated that such modifications can significantly influence the bioavailability and efficacy of quinoline-based drugs.

The integration of 1-(3-methylphenyl)methyl group within the triazole ring introduces additional complexity to the molecule's structure. This substitution pattern has been shown to enhance the compound's solubility in organic solvents, making it more amenable for use in organic synthesis and pharmaceutical applications. Furthermore, the methyl group on the phenyl ring contributes to the molecule's overall stability and resistance to metabolic degradation.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields and purity. Such advancements in synthetic methodology underscore the feasibility of scaling up production for commercial applications.

From a biological standpoint, this compound has exhibited potent inhibitory activity against several key enzymes involved in inflammatory pathways. For instance, studies have shown that it can effectively inhibit cyclooxygenase (COX) enzymes, which are central mediators of inflammation and pain. This makes it a promising candidate for the development of novel anti-inflammatory agents with reduced side effects compared to traditional NSAIDs.

Moreover, recent investigations into its antiviral properties have revealed that this compound can inhibit viral replication by targeting specific viral proteins. This dual functionality—anti-inflammatory and antiviral—positions it as a potential multi-target therapeutic agent for treating complex diseases such as arthritis and viral infections.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its ability to form stable coordination complexes with metal ions makes it a valuable component in the development of new materials for sensing applications. For example, researchers have demonstrated that this compound can be used as a selective sensor for detecting metal ions such as copper(II) and zinc(II) in aqueous solutions.

The structural versatility of 6-methyl-N-{1-(3-methylphenyl)methyl-1H-1,2,4-triazol-3-yl}-2-(pyridin-3-yl)quinoline-4-carboxamide also lends itself well to further functionalization. By modifying different parts of its structure—such as substituting the pyridine ring or altering the triazole group—researchers can tailor its properties for specific applications. This adaptability is a hallmark of modern drug design and materials development.

In conclusion, CAS No. 713117-92-1 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique combination of structural features and biological activities positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to fields ranging from pharmacology to materials science.